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molecular formula C14H17BrO3 B8553495 Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate

Methyl 5-bromo-4-cyclopropyl-2-isopropoxybenzoate

Cat. No. B8553495
M. Wt: 313.19 g/mol
InChI Key: ZRMCVABKFRMDLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09353108B2

Procedure details

Dibromoisocyanuric acid (3.99 g) was added at room temperature to a DMF (80 mL) solution of methyl 4-cyclopropyl-2-isopropoxybenzoate (5.43 g), and the mixture was stirred at 90° C. for 1 hour in a nitrogen atmosphere. An aqueous sodium thiosulfate solution was added to the reaction mixture at room temperature, followed by extraction with ethyl acetate. The obtained organic layer was washed with water and saturated saline in this order and dried over anhydrous magnesium sulfate, and then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (6.89 g).
Name
Dibromoisocyanuric acid
Quantity
3.99 g
Type
reactant
Reaction Step One
Name
methyl 4-cyclopropyl-2-isopropoxybenzoate
Quantity
5.43 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
80 mL
Type
solvent
Reaction Step One
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1]N1C(=O)NC(=O)N(Br)C1=O.[CH:12]1([C:15]2[CH:24]=[CH:23][C:18]([C:19]([O:21][CH3:22])=[O:20])=[C:17]([O:25][CH:26]([CH3:28])[CH3:27])[CH:16]=2)[CH2:14][CH2:13]1.S([O-])([O-])(=O)=S.[Na+].[Na+]>CN(C=O)C>[Br:1][C:24]1[C:15]([CH:12]2[CH2:14][CH2:13]2)=[CH:16][C:17]([O:25][CH:26]([CH3:28])[CH3:27])=[C:18]([CH:23]=1)[C:19]([O:21][CH3:22])=[O:20] |f:2.3.4|

Inputs

Step One
Name
Dibromoisocyanuric acid
Quantity
3.99 g
Type
reactant
Smiles
BrN1C(N(C(NC1=O)=O)Br)=O
Name
methyl 4-cyclopropyl-2-isopropoxybenzoate
Quantity
5.43 g
Type
reactant
Smiles
C1(CC1)C1=CC(=C(C(=O)OC)C=C1)OC(C)C
Name
DMF
Quantity
80 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Smiles
S(=S)(=O)([O-])[O-].[Na+].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 90° C. for 1 hour in a nitrogen atmosphere
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
WASH
Type
WASH
Details
The obtained organic layer was washed with water and saturated saline in this order
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
BrC=1C(=CC(=C(C(=O)OC)C1)OC(C)C)C1CC1
Measurements
Type Value Analysis
AMOUNT: MASS 6.89 g
YIELD: CALCULATEDPERCENTYIELD 158.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.